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Compound of Interest
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Cat. No.: B046971 Get Quote

An In-depth Technical Guide to Indole-3-Carboxaldehyde

Introduction
Indole-3-carboxaldehyde, also known as 3-formylindole, is a pivotal organic compound

derived from the indole scaffold. It serves as a significant metabolite of dietary L-tryptophan,

produced by bacteria in the human gastrointestinal tract.[1] This aromatic aldehyde is not only

a crucial precursor in the synthesis of various indole alkaloids and pharmaceuticals like

tryptophan, but it also exhibits notable biological activities.[2] Its roles as an agonist for the aryl

hydrocarbon receptor (AhR), an immunomodulator, and an agent with antifungal properties

make it a molecule of significant interest for researchers in chemistry, biology, and drug

development.[1] This document provides a comprehensive overview of its fundamental

properties, structure, synthesis, and biological significance.

Core Properties and Structure
Indole-3-carboxaldehyde is a solid, crystalline compound, with its appearance ranging from

colorless to off-white or beige.[2][3][4] Its core structure consists of a benzene ring fused to a

pyrrole ring, with a formyl group substituted at the C3 position of the indole ring.

Physicochemical Properties
The key physical and chemical properties of indole-3-carboxaldehyde are summarized below.
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Property Value Reference

Molecular Formula C₉H₇NO [1][5][6]

Molecular Weight 145.16 g/mol [1][5][6]

Melting Point 193-199 °C [2][7]

Boiling Point 339.10 °C (estimated) [7]

Appearance
Colorless crystals;

Tan/Beige/Off-white powder
[2][3][5]

CAS Number 487-89-8 [1][6]

IUPAC Name 1H-indole-3-carbaldehyde [1][5]

Solubility
Solvent Solubility Reference

Water
Insoluble / Slightly soluble in

cold water
[2][7]

Ethanol Readily soluble [2]

DMSO Soluble (20 mg/mL) [8][9]

Methanol Soluble [8]

Structural Information
The structure of indole-3-carboxaldehyde has been well-characterized. It possesses an

orthorhombic crystal structure.[1]
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Structural Identifier Value Reference

SMILES
C1=CC=C2C(=C1)C(=CN2)C=

O
[1][5]

InChI Key
OLNJUISKUQQNIM-

UHFFFAOYSA-N
[1][5][6]

Crystal System Orthorhombic [1]

Space Group Pca21 [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of indole-3-
carboxaldehyde.

NMR Spectroscopy
Nucleus Solvent

Chemical Shifts (δ)
in ppm

Reference

¹H NMR DMSO-d₆

12.14 (1H, broad),

9.95 (1H, s), 8.30-8.09

(2H, m), 7.56-7.20

(3H, m)

[10]

¹³C NMR DMSO-d₆

185.34, 138.85,

137.43, 124.49,

123.84, 122.50,

121.20, 118.54,

112.80

[10]

Mass Spectrometry
Technique Key m/z Values Reference

GC-MS (EI) 145.0 (M+), 144.0, 116.0, 89.0 [5]

Infrared (IR) Spectroscopy
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Key Peaks (cm⁻¹) Assignment Reference

3254, 3174 N-H stretching [11]

3055-2568 Ar-H stretching [12]

1671, 1643 C=O stretching (aldehyde) [11][12]

Experimental Protocols
The most common and efficient method for synthesizing indole-3-carboxaldehyde is the

Vilsmeier-Haack reaction.

Synthesis via Vilsmeier-Haack Reaction
This procedure, adapted from established methods, details the formylation of indole using

dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[2][13]

Materials:

Indole (100 g, 0.85 mol)

Dimethylformamide (DMF), freshly distilled (288 mL + 100 mL)

Phosphorus oxychloride (POCl₃), freshly distilled (86 mL, 0.94 mol)

Sodium hydroxide (NaOH) solution (375 g in 1 L water)

Crushed ice

Three-necked round-bottom flask (2 L and 3 L), mechanical stirrer, dropping funnels, drying

tube.

Procedure:

Preparation of the Vilsmeier Reagent:

Equip a 2 L three-necked flask with a mechanical stirrer, a drying tube, and a 125 mL

dropping funnel.
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Add 288 mL of freshly distilled DMF to the flask and cool it in an ice-salt bath for 30

minutes.

With continuous stirring, add 86 mL of POCl₃ dropwise over 30 minutes. The formation of

the pinkish Vilsmeier reagent complex will be observed.

Reaction with Indole:

Replace the dropping funnel with a larger one (200 mL).

Prepare a solution of 100 g of indole in 100 mL of DMF.

Add the indole solution to the Vilsmeier reagent over 1 hour, ensuring the temperature

does not exceed 10 °C.

After the addition is complete, replace the dropping funnel with a thermometer.

Raise the temperature of the viscous solution to 35 °C and stir for 1 hour, or until the clear

yellow solution transforms into an opaque, canary-yellow paste.

Hydrolysis and Work-up:

Carefully add 300 g of crushed ice to the paste with stirring, which will result in a clear,

cherry-red solution.

Transfer this solution to a 3 L three-necked flask containing 200 g of crushed ice.

Prepare a solution of 375 g of NaOH in 1 L of water and place it in a separatory funnel.

Add the NaOH solution dropwise with vigorous stirring. After about one-third has been

added, the remainder can be added more rapidly.

Heat the resulting suspension quickly to its boiling point, then allow it to cool to room

temperature.

Isolation and Purification:

Cool the mixture in a refrigerator overnight to facilitate complete precipitation.
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Collect the precipitate by filtration.

Resuspend the solid in 1 L of water to dissolve most inorganic impurities.

Filter the product again, wash thoroughly with three 300 mL portions of water, and air-dry.

This procedure typically yields around 120 g (97%) of indole-3-carboxaldehyde with a

melting point of 196–197 °C.[13] For higher purity, the product can be recrystallized from

ethanol.

Vilsmeier Reagent Prep

Formylation Reaction

Work-up & Isolation

DMF

Vilsmeier Reagent

Cool (0-5°C)

POCl₃

Reaction Mixture
(Yellow Paste)

Indole in DMF

Add < 10°C

Hydrolysis
(Ice + NaOH (aq))

Quench with Ice

Crude Product
(Precipitate)

Boil & Cool

Filter, Wash,
Recrystallize (Ethanol)

Pure Indole-3-carboxaldehyde
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Indole-3-carboxaldehyde.

Biological Role and Signaling Pathway
Indole-3-carboxaldehyde is a biologically active metabolite that plays a key role in gut

immunity. It is synthesized from dietary L-tryptophan by gut microbiota, particularly species of

the genus Lactobacillus.[1]

Aryl Hydrocarbon Receptor (AhR) Signaling
The primary mechanism of action for indole-3-carboxaldehyde involves its function as a

ligand for the Aryl Hydrocarbon Receptor (AhR).[1]

Activation: Indole-3-carboxaldehyde binds to and activates the AhR located in the

cytoplasm of intestinal immune cells, such as innate lymphoid cells (ILCs).

Translocation: Upon activation, the AhR-ligand complex translocates into the nucleus.

Gene Transcription: In the nucleus, the complex binds to specific DNA sequences known as

xenobiotic responsive elements (XREs), promoting the transcription of target genes.

IL-22 Production: A key target gene is Interleukin-22 (IL-22). The increased production and

secretion of IL-22 by ILCs is a critical downstream effect.[1]

Epithelial Response: IL-22 acts on intestinal epithelial cells to enhance barrier function,

promote the production of antimicrobial peptides, and facilitate mucosal reactivity, thereby

contributing to gut homeostasis and defense against pathogens.[1][14]
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Caption: AhR signaling pathway activated by Indole-3-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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